4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-(2-aminoacetyl)-3-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C15H21N3O3/c1-12-10-17(7-8-18(12)14(19)9-16)15(20)21-11-13-5-3-2-4-6-13/h2-6,12H,7-11,16H2,1H3
• InChI Key: UMPNJHZLTUCHOY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)CN)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester is a piperazine-derived compound featuring a benzyl ester group at the 1-position, a 3-methyl substituent on the piperazine ring, and a 2-amino-acetyl moiety at the 4-position (Fig. 1). This structure is critical for its role as a biochemical intermediate in pharmaceutical synthesis, particularly in constructing complex molecules such as kinase inhibitors or protease modulators .

Biological Activity

4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and comparisons with similar compounds.

Chemical Structure and Properties

The compound features a piperazine ring substituted with an amino-acetyl group and a benzyl ester. Its molecular formula is $C_{15}H_{23}N_{3}O_{2}$ with a molecular weight of 277.32 g/mol. The presence of the piperazine ring provides a versatile scaffold for further modifications, enhancing its potential therapeutic applications.

Biological Activities

Research indicates that 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further exploration in treating infections.
• Anticancer Potential : Similar compounds have shown significant anticancer activities, indicating potential efficacy against various cancer cell lines. The mechanism may involve modulation of target proteins related to cell proliferation and apoptosis.
• Enzyme Inhibition : The compound has been investigated for its ability to inhibit specific enzymes, which could be beneficial in the treatment of various diseases, including metabolic disorders.

The biological activity of 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester is likely mediated through its interaction with biological targets such as enzymes and receptors:

• Hydrogen Bonding : The amino-acetyl group can form hydrogen bonds with active sites on target proteins, enhancing binding affinity.
• Lipophilicity : The benzyl ester moiety increases lipophilicity, facilitating membrane penetration and improving bioavailability.

Comparative Analysis with Similar Compounds

The uniqueness of 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester is highlighted when compared to similar compounds:

Compound Name	Structure	Unique Features
4-(benzyl)-piperazine-1-carboxylic acid	Contains a benzyl group but lacks the amino-acetyl substitution	Known for antidepressant properties
4-(2-Amino-acetyl)-2-methyl-piperazine-1-carboxylic acid	Similar structure with a methyl substitution	Potentially different pharmacological profile
Piperazine-1-carboxylic acid methyl ester	A simpler derivative without the benzyl group	Used as a basic scaffold in medicinal chemistry

Case Studies

Several studies have explored the biological activity of related compounds:

• Anticancer Studies : A study comparing various piperazine derivatives found that those with amino-acetyl substitutions exhibited enhanced antiproliferative effects on cancer cell lines, suggesting that similar modifications in 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester could yield promising results.
• Enzyme Inhibition Research : Inhibitory assays on related compounds revealed significant interactions with enzymes involved in metabolic pathways, indicating that 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester may also serve as an effective enzyme inhibitor .

Scientific Research Applications

The compound 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester is a derivative of piperazine that has garnered interest in various scientific research applications, particularly in medicinal chemistry and pharmacology. This article will explore its applications, supported by relevant data tables and case studies.

Pharmacological Research

The compound has been investigated for its potential as a modulator of fatty acid amide hydrolase (FAAH), an enzyme involved in the metabolism of endocannabinoids. Inhibition of FAAH can lead to increased levels of endocannabinoids, which are associated with pain relief, anxiety reduction, and other therapeutic effects. Studies have shown that derivatives of piperazine can exhibit significant activity against FAAH, suggesting that 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester may also possess similar properties .

Antitumor Activity

Research has indicated that compounds with piperazine structures can exhibit antitumor activity. For instance, studies have demonstrated that certain piperazine derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific role of 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester in these processes remains to be fully elucidated but warrants further investigation .

Neuropharmacology

Given its structural features, this compound may also be explored for neuropharmacological applications. Piperazine derivatives have been linked to the modulation of neurotransmitter systems, including serotonin and dopamine pathways. This suggests potential use in treating mood disorders or neurodegenerative diseases .

Synthesis of Novel Compounds

The compound serves as a valuable intermediate in the synthesis of more complex molecules. Its functional groups allow for various chemical modifications, leading to the development of new derivatives with enhanced biological activity or selectivity against specific targets .

Table 1: Potential Biological Activities of Piperazine Derivatives

Activity	Mechanism	Reference
FAAH Inhibition	Modulation of endocannabinoid levels
Antitumor	Induction of apoptosis
Neurotransmitter Modulation	Interaction with serotonin/dopamine receptors

Table 2: Synthesis Pathways for Derivatives

Step	Reaction Type	Reagents Used	Outcome
1	Acetylation	Acetic anhydride	Formation of acetyl derivative
2	Esterification	Benzyl alcohol	Formation of benzyl ester
3	Substitution	Various nucleophiles	Synthesis of novel derivatives

Case Study 1: FAAH Modulation

In a study exploring the effects of various piperazine derivatives on FAAH activity, it was found that certain modifications led to increased inhibition rates compared to standard controls. The study highlighted the importance of structural features like the amino-acetyl group in enhancing efficacy .

Case Study 2: Antitumor Activity

A series of experiments conducted on cancer cell lines revealed that compounds similar to 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester exhibited significant cytotoxic effects. These findings suggest that further development could lead to promising anticancer agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperazine/Piperidine Core

Piperidine vs. Piperazine Derivatives

• 4-(2-Ethoxycarbonyl-acetyl)-piperidine-1-carboxylic acid benzyl ester (): Replaces the piperazine ring with piperidine (one nitrogen atom). Applications: Intermediate in synthesizing prostaglandin analogs or anti-inflammatory agents.
• 4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester (): Contains a hydroxyl group at the 3-position and an amino group at the 4-position. Impact: Increased hydrophilicity compared to the methylated piperazine derivative, which may reduce blood-brain barrier penetration .

Methyl Group Positional Isomerism

• 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid benzyl ester (): Features a 2-methyl-piperazine core instead of 3-methyl. Impact: Altered steric environment may hinder access to enzymatic active sites, reducing potency in kinase inhibition .

Ester Group Modifications

Benzyl Ester vs. Ethyl Ester

• 4-(4-amino-6,7-dimethoxy-quinazolin-2-yl)-3-methyl-piperazine-1-carboxylic acid ethyl ester (): Ethyl ester instead of benzyl ester. Impact: Lower molecular weight (250.3 g/mol vs. ~333.4 g/mol) and increased metabolic susceptibility due to easier hydrolysis by esterases .

Benzyl Ester in Asiatic Acid Derivatives ():

• Benzyl ester at Carbon 28 of asiatic acid improves anti-glycogen phosphorylase activity by 4.5-fold.
• Relevance : Suggests the benzyl ester in the target compound may similarly enhance target engagement or stability .

Side Chain Functionalization

• 4-(6-(7-Cyclopentyl-6-dimethylcarbamoyl-7H-pyrrolo[2,3-d]pyrimidin-2-ylamino)-pyridin-3-ylmethyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester (): Incorporates a pyrrolopyrimidine moiety linked via a methylene bridge. Impact: Expands the molecule’s pharmacological scope to kinase inhibition (e.g., JAK/STAT pathway targets) but increases synthetic complexity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Ester Group	Key Applications
4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester	Piperazine	3-Me, 2-amino-acetyl	~333.4*	Benzyl	Drug intermediate
4-(2-Ethoxycarbonyl-acetyl)-piperidine-1-carboxylic acid benzyl ester	Piperidine	2-ethoxycarbonyl-acetyl	387.11*	Benzyl	Prostaglandin synthesis
4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	Piperidine	3-OH, 4-NH2	250.3	Benzyl	Neurological drug intermediate
4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid benzyl ester	Piperazine	2-Me, 2-amino-3-methyl-butyryl	333.4	Benzyl	Peptide coupling intermediate

*Estimated from analogous compounds in .

Q & A

Basic Questions

Q. What are the recommended synthetic routes for 4-(2-Amino-acetyl)-3-methyl-piperazine-1-carboxylic acid benzyl ester, and what critical reaction parameters influence yield?

• Methodological Answer : The synthesis typically involves multi-step functionalization of the piperazine core. A common approach includes:

• Step 1 : Protection of the piperazine nitrogen using tert-butoxycarbonyl (Boc) groups to prevent unwanted side reactions .
• Step 2 : Introduction of the 3-methyl group via alkylation under inert atmosphere (e.g., nitrogen) with methyl iodide or similar reagents.
• Step 3 : Acetylation at the 2-amino position using chloroacetyl chloride in dimethylformamide (DMF) under reflux .
• Step 4 : Benzyl ester formation via carbodiimide-mediated coupling (e.g., EDC/HOBt) with benzyl alcohol.
  • Critical Parameters : Reaction temperature (reflux for acylation), solvent purity (anhydrous DMF), and stoichiometric control of Boc deprotection (using TFA) to minimize byproducts .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral features should researchers prioritize?

• Methodological Answer :

• NMR (¹H/¹³C) : Focus on the benzyl ester’s aromatic protons (δ 7.2–7.4 ppm), methyl group singlet (~δ 1.2 ppm), and piperazine backbone protons (δ 3.0–4.0 ppm). The acetyl group’s carbonyl carbon appears at ~δ 170 ppm in ¹³C NMR .
• IR Spectroscopy : Confirm ester C=O stretch (~1740 cm⁻¹) and amide N-H stretch (~3300 cm⁻¹).
• Mass Spectrometry (HRMS) : Verify molecular ion [M+H]⁺ and fragmentation patterns (e.g., loss of Boc or benzyl groups) .

Q. What safety precautions are necessary when handling this compound, particularly regarding waste disposal and exposure routes?

• Methodological Answer :

• Inhalation/Skin Contact : Use fume hoods and nitrile gloves. In case of exposure, rinse with water for 15+ minutes and consult a physician .
• Waste Disposal : Segregate acidic (TFA) and organic (DMF) waste. Neutralize TFA with sodium bicarbonate before disposal. Partner with certified waste management services for incineration .

Advanced Research Questions

Q. How can researchers address discrepancies in observed versus predicted reactivity during functional group transformations?

• Methodological Answer :

• Mechanistic Studies : Use DFT calculations to model steric effects of the 3-methyl group on nucleophilic substitution rates.
• Reaction Optimization : Screen catalysts (e.g., DMAP for acylation) or alternative solvents (e.g., THF instead of DMF) to improve yield .
• In Situ Monitoring : Employ HPLC or FTIR to track intermediate formation and adjust reaction parameters dynamically .

Q. What strategies resolve co-elution of epimers during HPLC analysis of this compound?

• Methodological Answer :

• Chromatographic Adjustments : Use chiral columns (e.g., Chiralpak IA) and optimize mobile phase (e.g., hexane/isopropanol with 0.1% TFA) to enhance resolution .
• Temperature Control : Lower column temperature (10–15°C) to reduce peak broadening caused by conformational flexibility .

Q. How does the steric environment of the 3-methyl group influence the compound’s reactivity in nucleophilic acyl substitution reactions?

• Methodological Answer :

• Steric Maps : Generate X-ray crystallography data to visualize spatial hindrance around the acetyl group. Compare with analogs lacking the methyl group .
• Kinetic Studies : Measure reaction rates with bulkier nucleophiles (e.g., tert-butanol vs. methanol) to quantify steric effects. Data can inform computational models (e.g., molecular docking) .

Q. How can conflicting NMR data between theoretical predictions and experimental results be resolved?

• Methodological Answer :

• Dynamic Effects : Account for rotameric equilibria (e.g., piperazine ring puckering) using variable-temperature NMR .
• Isotopic Labeling : Synthesize ¹³C-labeled analogs to assign overlapping carbonyl signals unambiguously .